4-Pregnen-17α,20β-diol-3-one

• CAS No.: 1662-06-2
• Product Name: 4-Pregnen-17α,20β-diol-3-one
• Molecular Formula: C21H32O3
• Molecular Weight: 332.5 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S,17R)-17-hydroxy-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H32O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h12-13,16-18,22,24H,4-11H2,1-3H3/t13-,16-,17+,18+,19+,20+,21+/m1/s1
• Standard InChIKey: MASCESDECGBIBB-FSHQYNQFSA-N
• Isomeric SMILES: C[C@H]([C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)O)O
• SMILES: CC(C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O)O
• Canonical SMILES: CC(C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O)O
• Appearance: Assay:≥95%A crystalline solid
• Description: 17α,20β-Dihydroxy-4-pregnen-3-one (17α,20β-DHP) is an endogenous, maturation-inducing steroid that stimulates oocyte maturation in females of several teleost species. For example, 1 µg/ml of 17α,20β-DHP applied to Persian sturgeon oocytes has been shown to effectively induce germinal vesicle breakdown, an essential step during oocyte maturation. Gonadotropin-releasing hormone and the gonadotropins, follicle-stimulating hormone and luteinizing hormone, have been shown to stimulate the production of 17α,20β-DHP either in vivo or in vitro. 17α,20β-DHP has also been reported to influence spermiation by stimulating milt production when administered at 5 mg/kg to various male teleosts.
• Synonyms: 17 alpha,20 beta-dihydroxypregn-4-en-3-one; 17 alpha,20 beta-dihydroxyprogesterone; 17,20beta-dihydroxypregn-4-en-3-one; 17-DHP; 17alpha-hydroxy-20beta-dihydroprogesterone
• PubChem Compound: 107701
• Last Modified: Nov 11 2021